Cas no 2138030-82-5 (2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl)-)

• Product Name: 2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl)-
• CAS No: 2138030-82-5
• MF: C₄H₆F₂N₄
• MW: 148.114046573639
• CID: 5299071
• Update Time: 2025-11-03

2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl)-

• Inchi： 1S/C4H6F2N4/c5-3(6)2-10-8-1-4(7)9-10/h1,3H,2H2,(H2,7,9)
• InChI Key： KIHHSUJCKWBSKH-UHFFFAOYSA-N
• SMILES： N1=CC(N)=NN1CC(F)F

Additional information on 2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl)-

2H-1,2,3-Triazol-4-amine, 2-(2,2-difluoroethyl): A Comprehensive Overview

The compound 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) (CAS No. 2138030-82-5) is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This review aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties: 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) is a member of the triazole family of compounds. The triazole ring is a five-membered heterocyclic ring containing three nitrogen atoms and two carbon atoms. The presence of the difluoroethyl group at the 2-position of the triazole ring imparts unique chemical and physical properties to the molecule. The difluoro substitution enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl). One common method involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and widely used "click" chemistry approach. This method typically involves the reaction of an azide with a terminal alkyne in the presence of a copper catalyst to form the triazole ring. Another approach involves the reaction of a nitrile with an azide under suitable conditions to form the desired triazole derivative.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl). One notable area of research is its potential as an antimicrobial agent. Triazoles are known for their broad-spectrum antimicrobial properties, and the introduction of the difluoroethyl group has been shown to enhance these properties. Studies have demonstrated that 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) exhibits potent activity against various bacterial and fungal strains.

Additionally, 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) has shown promise in cancer research. Triazoles have been extensively studied for their ability to inhibit specific enzymes involved in cancer progression. For example, some triazoles have been found to inhibit histone deacetylases (HDACs), which are key regulators of gene expression in cancer cells. The difluoro substitution in 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) may enhance its ability to target these enzymes effectively.

Therapeutic Applications: The potential therapeutic applications of 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) are diverse and promising. In addition to its antimicrobial and anticancer properties, this compound has also been investigated for its potential use in treating neurodegenerative diseases. Triazoles have been shown to exhibit neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. The enhanced lipophilicity provided by the difluoroethyl group may facilitate better brain penetration and prolonged action.

Current Research Trends: Ongoing research is focused on optimizing the pharmacological properties of 2H-1,2,3-triazol-4-amine, 2-(2,2-difluoroethyl) for specific therapeutic applications. For instance, efforts are being made to improve its solubility and bioavailability through various prodrug strategies. Additionally, high-throughput screening techniques are being employed to identify novel derivatives with enhanced activity and selectivity.

Conclusion: In conclusion, 2H-1,2,3-triazol-4-amine, 2-(2， ２-difluoroethyl) (CAS No. ２１３８０３０－８２－５) is a promising compound with a wide range of potential applications in medicine and biology. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in addressing various medical challenges.